Cas no 1219948-62-5 (4-Piperidinyl cyclopentanecarboxylate hydrochloride)

• Product Name: 4-Piperidinyl cyclopentanecarboxylate hydrochloride
• CAS No: 1219948-62-5
• MF: C₁₁H₂₀ClNO₂
• MW: 233.7350025177
• CID: 1073660
• PubChem ID: 56829580
• Update Time: 2025-06-29

4-Piperidinyl cyclopentanecarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinyl cyclopentanecarboxylate hydrochloride
• piperidin-4-ylcyclopentanecarboxylatehydrochloride
• piperidin-4-yl cyclopentanecarboxylate;hydrochloride
• 1219948-62-5
• 4-Piperidinyl cyclopentanecarboxylatehydrochloride
• AKOS015844473
• piperidin-4-yl cyclopentanecarboxylate hydrochloride

• MDL： MFCD13559829
• Inchi： 1S/C11H19NO2.ClH/c13-11(9-3-1-2-4-9)14-10-5-7-12-8-6-10;/h9-10,12H,1-8H2;1H
• InChI Key： UYOSIERKTXYGPV-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1CCCC1)=O)C1CCNCC1

Computed Properties

• Exact Mass: 233.1182566g/mol
• Monoisotopic Mass: 233.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

4-Piperidinyl cyclopentanecarboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Piperidinyl cyclopentanecarboxylate hydrochloride

Introduction to 4-Piperidinyl cyclopentanecarboxylate hydrochloride (CAS No: 1219948-62-5)

4-Piperidinyl cyclopentanecarboxylate hydrochloride, identified by its CAS number 1219948-62-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by the presence of a piperidine ring and a cyclopentanecarboxylate moiety, which together contribute to its unique chemical and pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents.

The piperidine ring is a six-membered heterocyclic amine, which is widely recognized for its role in medicinal chemistry due to its ability to mimic the basicity and spatial arrangement of amino groups found in biological systems. This structural feature allows 4-piperidinyl cyclopentanecarboxylate hydrochloride to interact favorably with various biological targets, including enzymes and receptors. The cyclopentanecarboxylate part of the molecule introduces a rigid, cyclic structure that can influence the conformational flexibility and binding affinity of the compound. Together, these structural elements make 4-piperidinyl cyclopentanecarboxylate hydrochloride a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel therapeutic agents that target neurological disorders, such as Alzheimer's disease, Parkinson's disease, and depression. The piperidine scaffold has been extensively studied for its potential in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. Compounds like 4-piperidinyl cyclopentanecarboxylate hydrochloride are being investigated for their ability to interact with serotonin receptors (5-HT receptors), which play a crucial role in mood regulation and cognitive function. Preliminary studies suggest that derivatives of this compound may exhibit potent antidepressant and anxiolytic effects.

Moreover, the cyclopentanecarboxylate moiety contributes to the lipophilicity of the molecule, which is an important parameter in drug design for optimizing oral bioavailability. The balance between lipophilicity and polarizability is critical for achieving effective drug delivery across biological membranes. The hydrochloride salt form further enhances these properties by increasing solubility in aqueous environments while maintaining stability under various storage conditions. This makes 4-piperidinyl cyclopentanecarboxylate hydrochloride an attractive candidate for formulation into oral or injectable pharmaceutical products.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic profiles of compounds like 4-piperidinyl cyclopentanecarboxylate hydrochloride with greater accuracy. These tools have been instrumental in identifying key interactions between the molecule and biological targets, such as enzymes involved in metabolic pathways or receptors mediating therapeutic effects. For instance, studies using molecular dynamics simulations have shown that the piperidine ring can adopt multiple conformations that optimize binding to protein targets, while the cyclopentanecarboxylate group helps stabilize these interactions through favorable van der Waals contacts.

The synthesis of 4-piperidinyl cyclopentanecarboxylate hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the piperidine ring, followed by esterification to introduce the cyclopentanecarboxylate moiety. The final step involves conversion to the hydrochloride salt to enhance solubility. Advances in green chemistry principles have also been applied to improve the sustainability of these synthetic routes by reducing waste generation and minimizing hazardous reagent usage.

In clinical settings, compounds like 4-piperidinyl cyclopentanecarboxylate hydrochloride are being evaluated through preclinical studies to assess their safety and efficacy. These studies often involve animal models where the compound is tested for its ability to modulate specific biological pathways relevant to neurological disorders. Positive results from preclinical trials can lead to human clinical trials, where the compound's effects on patients with relevant conditions are monitored for therapeutic benefits. The rigorous testing process ensures that only compounds with demonstrated safety and efficacy proceed to broader clinical application.

The future prospects for 4-piperidinyl cyclopentanecarboxylate hydrochloride are promising, given its unique structural features and potential therapeutic applications. Ongoing research aims to explore modifications of this molecule that could enhance its pharmacological properties further. For example, introducing additional functional groups or altering the substitution pattern on the piperidine ring could lead to derivatives with improved binding affinity or selectivity for specific biological targets. Such modifications are often guided by insights from structure-activity relationship (SAR) studies, which systematically evaluate how changes in molecular structure affect biological activity.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating laboratory discoveries into viable therapeutic agents. Partnerships enable access to resources such as advanced analytical equipment, large-scale synthesis capabilities, and regulatory expertise necessary for drug development. As interest in targeted therapies continues to grow, compounds like 4-piperidinyl cyclopentanecarboxylate hydrochloride are likely to play a significant role in addressing unmet medical needs across various therapeutic areas.

In conclusion,4-Piperidinyl cyclopentanecarboxylate hydrochloride (CAS No: 1219948-62-5) represents a compelling example of how structural innovation in medicinal chemistry can lead to novel therapeutic opportunities. Its unique combination of a piperidine ring and a cyclopentanecarboxylate moiety positions it as a versatile intermediate for drug development, particularly in neurological disorders. With continued research and development efforts, this compound holds significant potential for improving patient outcomes through targeted therapies.